2-Methyl-6-nitroquinolin-4-amine

• IUPAC Name: 2-methyl-6-nitroquinolin-4-amine
• InChI: InChI=1S/C10H9N3O2/c1-6-4-9(11)8-5-7(13(14)15)2-3-10(8)12-6/h2-5H,1H3,(H2,11,12)
• InChI Key: BJGZNGVTLAUJID-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C2C=C(C=CC2=N1)[N+](=O)[O-])N
• Molecular Formula: C10H9N3O2
• DSSTOX Substance ID: DTXSID50471327
• Molecular Weight: 203.20 g/mol
• CAS RN: 99185-71-4

Description

“2-Methyl-6-nitroquinolin-4-amine” is a chemical compound with the molecular formula C10H9N3O2. It is a product that is intended for research use only and not for human or veterinary use. The compound contains a total of 25 bonds, including 16 non-H bonds, 13 multiple bonds, 1 rotatable bond, 2 double bonds, 11 aromatic bonds, 2 six-membered rings, 1 ten-membered ring, 1 primary amine (aromatic), 1 nitro group (aromatic), and 1 Pyridine.

Molecular Structure Analysis

The molecular structure of “this compound” consists of a total of 25 bonds, including 16 non-H bonds, 13 multiple bonds, 1 rotatable bond, 2 double bonds, 11 aromatic bonds, 2 six-membered rings, 1 ten-membered ring, 1 primary amine (aromatic), 1 nitro group (aromatic), and 1 Pyridine.

Scientific Research Applications

Oxidative Methylamination of Nitroquinolines

A study by Woźniak and Grzegożek (1993) investigated the methylamination of nitroquinolines, including 2-Nitroquinoline, which was aminated to 2-(methylamino)quinoline. This process is significant for understanding the chemical transformations of nitroquinolines (Woźniak & Grzegożek, 1993).

Synthesis of Nitroquinolinones

Rádl and Chan (1994) developed a method for synthesizing 1-substituted 3-nitroquinolin-4(1H)-ones, which are closely related to 2-Methyl-6-nitroquinolin-4-amine. Their method shows the versatility in synthesizing nitroquinolinones, contributing to the broader understanding of nitroquinoline chemistry (Rádl & Chan, 1994).

Synthesis and Characterization of Alkyl and Aryl Substituted Quinolines

Heiskell et al. (2005) synthesized a series of alkyl and aryl-substituted quinolines starting from 4-methylquinolin-2-ol, which involved nitration and chlorination steps. This research contributes to the understanding of the synthesis and properties of substituted quinolines, relevant to the study of this compound (Heiskell et al., 2005).

Chichibabin Amination of Quinoline and Nitroquinolines

Tondys et al. (1985) explored the Chichibabin amination of quinoline and nitroquinolines, leading to various aminoquinolines. This process is relevant to the functionalization of quinolines, including this compound (Tondys et al., 1985).

Synthesis of 2-Aryl-6-Methyl-5-Nitroquinoline Derivatives

Couch et al. (2008) synthesized a range of 2-aryl-5-nitroquinolines as potential prodrug systems, indicating the potential of nitroquinoline derivatives in pharmaceutical applications (Couch et al., 2008).

Vicarious Nucleophilic Amination of Nitroquinolines

Szpakiewicz and Grzegożek (2008) reported the amination of nitroquinolines, including 2-nitroquinoline, under specific conditions. This study contributes to the understanding of chemical reactions involving nitroquinolines (Szpakiewicz & Grzegożek, 2008).

Mechanism of Nitric Oxide Reactivity

McQuade et al. (2010) investigated the reaction mechanism of a nitroquinoline derivative with nitric oxide, shedding light on the reactivity of such compounds in biological systems (McQuade et al., 2010).